Cas no 938299-37-7 (2-(2-bromo-4-fluorophenoxy)-2-phenylacetic acid)

• Product Name: 2-(2-bromo-4-fluorophenoxy)-2-phenylacetic acid
• CAS No: 938299-37-7
• MF: C₁₄H₁₀BrFO₃
• MW: 325.129806995392
• CID: 4666415
• Update Time: 2025-05-24

2-(2-bromo-4-fluorophenoxy)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-fluorophenoxy)-2-phenylacetic acid
• Benzeneacetic acid, α-(2-bromo-4-fluorophenoxy)-

• Inchi： 1S/C14H10BrFO3/c15-11-8-10(16)6-7-12(11)19-13(14(17)18)9-4-2-1-3-5-9/h1-8,13H,(H,17,18)
• InChI Key： SDIOMWCKQMZSMJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=C(F)C=C1Br)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(2-bromo-4-fluorophenoxy)-2-phenylacetic acid

2-(2-Bromo-4-Fluorophenoxy)-2-Phenylacetic Acid (CAS No. 938299-37-7): A Comprehensive Overview

Introduction to 2-(2-Bromo-4-Fluorophenoxy)-2-Phenylacetic Acid

2-(2-Bromo-4-Fluorophenoxy)-2-Phenylacetic Acid, identified by the CAS Registry Number 938299-37-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a phenoxy group substituted with bromine and fluorine atoms, as well as a phenylacetic acid moiety. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial development.

Chemical Structure and Properties

The molecular structure of 2-(2-Bromo-4-Fluorophenoxy)-2-Phenylacetic Acid consists of a central phenoxy group (C6H4O) with substituents at the 2-bromo and 4-fluoro positions. This phenoxy group is connected to a phenylacetic acid unit, which includes a benzene ring attached to an acetic acid group (CH3COOH). The presence of halogen atoms (bromine and fluorine) in the phenoxy ring introduces electronic effects that influence the compound's reactivity and stability.

Recent studies have highlighted the importance of such halogenated aromatic compounds in medicinal chemistry, particularly in the design of targeted drug delivery systems and bioisosteres. The bromine and fluorine substituents not only enhance the compound's lipophilicity but also contribute to its ability to interact with biological targets, such as enzymes and receptors.

Synthesis and Manufacturing

The synthesis of 2-(2-Bromo-4-Fluorophenoxy)-2-Phenylacetic Acid involves multi-step organic reactions, often utilizing advanced techniques such as Friedel-Crafts alkylation, nucleophilic aromatic substitution, and coupling reactions. Researchers have explored various methodologies to optimize the yield and purity of this compound, taking into account factors such as reaction conditions, catalysts, and precursor availability.

A recent breakthrough in its synthesis involves the use of transition metal catalysts, which have significantly improved the efficiency of key steps, such as the formation of the phenoxy group. This advancement not only reduces production costs but also aligns with the growing demand for sustainable chemical manufacturing practices.

Applications in Pharmaceutical Research

One of the most promising applications of 2-(2-Bromo-4-Fluorophenoxy)-2-Phenylacetic Acid lies in its potential as a lead compound in drug discovery programs. Its unique structure makes it an ideal candidate for exploring interactions with various biological systems, particularly in the context of neurodegenerative diseases, inflammatory disorders, and cancer therapy.

Emerging research has demonstrated that this compound exhibits moderate anti-inflammatory activity, suggesting its potential as a scaffold for developing novel anti-inflammatory agents. Additionally, its ability to modulate cellular signaling pathways has drawn attention from researchers investigating treatments for chronic diseases.

Another area of interest is its role as an intermediate in the synthesis of more complex molecules. Its versatility allows chemists to modify its structure further, enabling the creation of derivatives with enhanced pharmacokinetic profiles or improved bioavailability.

Environmental Considerations and Safety Profile

As with any chemical compound, understanding the environmental impact and safety profile of CAS No. 938299-37-7 is crucial. Initial assessments indicate that this compound is not inherently hazardous under normal handling conditions; however, prolonged exposure or improper disposal could pose risks to aquatic ecosystems.

To address these concerns, researchers are exploring eco-friendly synthesis routes that minimize waste generation and utilize renewable resources. Furthermore, studies are underway to evaluate its biodegradation potential under various environmental conditions, ensuring that its use aligns with global sustainability goals.

Conclusion: The Future Prospects of CAS No. 938299-37-7

In summary, CAS No. 938299-37-7 (2-(2-Bromo-4-fluorophenoxy)-2-phenvlacetic acid) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis techniques and application research, positions it as a valuable asset in both academic and industrial settings.

As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in shaping future innovations in chemistry and medicine.